5-methyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-sulfonamide

• IUPAC Name: 5-methyl-N-[2-(1-methylpyrrol-2-yl)-2-morpholin-4-ylethyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H23N3O3S2/c1-13-5-6-16(23-13)24(20,21)17-12-15(14-4-3-7-18(14)2)19-8-10-22-11-9-19/h3-7,15,17H,8-12H2,1-2H3
• InChI Key: MNQKNGBKPHODMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC(C2=CC=CN2C)N3CCOCC3
• Molecular Formula: C16H23N3O3S2
• Molecular Weight: 369.5 g/mol

Description

5-methyl-N-(2-(1-methyl-1H-pyrrol-2-yl)-2-morpholinoethyl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H23N3O3S2 and its molecular weight is 369.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• Structural Characterization : Sulfonamide compounds exhibit diverse molecular conformations, influenced by intramolecular interactions such as π–π stacking and hydrogen bonding. For example, a study detailed the crystal structure of a sulfonamide compound, highlighting the conformational stability provided by weak intramolecular π–π interactions, and the role of the morpholine ring adopting a chair conformation in the molecule's structural integrity (Kant et al., 2012).

• Chemical Synthesis : The synthesis of sulfonamide-based compounds often involves multiple steps, including the use of specific reactants to introduce the sulfonamide group into the molecule. This process can lead to the formation of compounds with significant biological activity. For instance, research on the synthesis of thiophene and N-substituted thieno[3,2-d]pyrimidine derivatives revealed their potential as antitumor and antibacterial agents, highlighting the versatility of sulfonamides in medicinal chemistry (Hafez et al., 2017).

Biological Activities

• Anticancer Properties : Sulfonamide derivatives have been explored for their anticancer properties. A study synthesized novel indole-based sulfonohydrazide derivatives containing a morpholine ring, which demonstrated significant inhibition against breast cancer cell lines, illustrating the therapeutic potential of sulfonamide compounds in cancer treatment (Gaur et al., 2022).

• Enzyme Inhibition : The inhibitory effects of sulfonamides on enzymes have been well-documented. For example, a series of N6-[4-(substituted)sulfonamidophenylcarbamoyl]adenosine-5'-uronamides were synthesized and tested for their affinity towards the A3 adenosine receptor, showcasing the role of sulfonamides in developing selective enzyme inhibitors (Baraldi et al., 2004).